5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole
Overview
Description
5-(2-Chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole, also known as 5-CMPO, is a synthetic organic compound that has been widely studied due to its versatile properties. It is a heterocyclic compound, containing both an oxazole and a chloromethyl group, and is used in a variety of applications, including synthesis and research.
Scientific Research Applications
5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole has been used in a variety of scientific research applications. One such application is as a model compound for the study of the mechanism of action of the enzyme cytochrome P450. 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole has also been used in the study of the metabolism of drugs and other compounds in the body. It has been used to study the oxidation of aromatic compounds, as well as the metabolism of xenobiotics in the liver. Additionally, 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole has been used to study the inhibition of enzymes involved in the metabolism of drugs.
Mechanism of Action
The mechanism of action of 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole is not fully understood, however, it is believed to be due to its ability to form complexes with cytochrome P450 enzymes. The binding of 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole to cytochrome P450 enzymes is believed to interfere with the enzymes' ability to metabolize drugs and other compounds. Additionally, 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole is believed to inhibit the enzymes involved in the metabolism of drugs, thus resulting in an increase in the amount of drug available for absorption in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole are not fully understood. However, it is believed to have an inhibitory effect on the metabolism of drugs and other compounds in the body. Additionally, 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The use of 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole in laboratory experiments has several advantages. One advantage is that 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole is relatively easy to synthesize, and can be completed in a few hours. Additionally, 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole is relatively stable and can be stored for an extended period of time. One limitation of using 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole in laboratory experiments is that it is not always easy to obtain in large quantities.
Future Directions
There are a number of potential future directions for the use of 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole. One potential direction is to use 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole in the study of drug metabolism and drug-drug interactions. Additionally, 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole could be used to study the metabolism of xenobiotics in the liver, as well as the inhibition of enzymes involved in the metabolism of drugs. Additionally, 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole could be used to study the oxidation of aromatic compounds. Finally, 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole could be used to study the mechanism of action of cytochrome P450 enzymes.
Synthesis Methods
The synthesis of 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole is typically achieved through a two-step process. The first step involves the reaction of 3-methoxy-2-chlorophenol with dichloromethane in the presence of a base to form a chloromethyl phenol. The second step involves the reaction of the chloromethyl phenol with oxalyl chloride in the presence of a base to form 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole. The synthesis of 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole can be completed in a few hours and is relatively simple.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole involves the reaction of 2-chloro-3-methoxybenzaldehyde with chloroacetonitrile to form 5-(2-chloro-3-methoxyphenyl)-2-cyanomethyl-1,3-oxazole, which is then reduced with sodium borohydride to yield the desired compound.", "Starting Materials": ["2-chloro-3-methoxybenzaldehyde", "chloroacetonitrile", "sodium borohydride", "solvents (e.g. ethanol, dichloromethane)"], "Reaction": ["Step 1: React 2-chloro-3-methoxybenzaldehyde with chloroacetonitrile in the presence of a base (e.g. potassium carbonate) and a solvent (e.g. ethanol) to form 5-(2-chloro-3-methoxyphenyl)-2-cyanomethyl-1,3-oxazole.", "Step 2: Reduce 5-(2-chloro-3-methoxyphenyl)-2-cyanomethyl-1,3-oxazole with sodium borohydride in a solvent (e.g. dichloromethane) to yield 5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole."] } | |
CAS RN |
2248393-73-7 |
Product Name |
5-(2-chloro-3-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole |
Molecular Formula |
C11H9Cl2NO2 |
Molecular Weight |
258.1 |
Purity |
95 |
Origin of Product |
United States |
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